Cas no 1780925-64-5 (1-2-(3-tert-butyl-1H-pyrazol-4-yl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(3-tert-butyl-1H-pyrazol-4-yl)ethylcyclopropan-1-amine
• CAS No: 1780925-64-5
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6385356
• PubChem ID: 105461208
• Update Time: 2025-05-24

1-2-(3-tert-butyl-1H-pyrazol-4-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-tert-butyl-1H-pyrazol-4-yl)ethylcyclopropan-1-amine
• 1-[2-(3-tert-butyl-1H-pyrazol-4-yl)ethyl]cyclopropan-1-amine
• 1780925-64-5
• EN300-1779848

• Inchi： 1S/C12H21N3/c1-11(2,3)10-9(8-14-15-10)4-5-12(13)6-7-12/h8H,4-7,13H2,1-3H3,(H,14,15)
• InChI Key： QOZXPMWZJHESSQ-UHFFFAOYSA-N
• SMILES： NC1(CCC2C=NNC=2C(C)(C)C)CC1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-2-(3-tert-butyl-1H-pyrazol-4-yl)ethylcyclopropan-1-amine

Compound 1780925-64-5: 1-(2-(3-tert-butyl-1H-pyrazol-4-yl)ethyl)cyclopropanamine

The compound with CAS number 1780925-64-5, known as 1-(2-(3-tert-butyl-1H-pyrazol-4-yl)ethyl)cyclopropanamine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound is characterized by its unique structure, which combines a cyclopropane ring with a substituted pyrazole moiety, making it a promising candidate for various applications in drug discovery and material science.

The molecular structure of this compound is defined by its cyclopropane core, which is a three-membered ring of carbon atoms. This ring is connected to an ethyl group that is further substituted with a pyrazole ring. The pyrazole ring itself is decorated with a bulky tert-butyl group at the 3-position, which imparts steric hindrance and potentially influences the compound's pharmacokinetic properties. The combination of these structural elements results in a molecule with both rigidity and flexibility, attributes that are often desirable in drug design.

Recent studies have highlighted the potential of this compound as a modulator of various biological targets, including protein kinases and G-protein coupled receptors (GPCRs). Its ability to interact with these targets stems from its unique electronic and steric properties, which are influenced by the presence of the cyclopropane ring and the substituted pyrazole group. Researchers have demonstrated that this compound exhibits potent activity in vitro against certain cancer cell lines, suggesting its potential as an anticancer agent.

In terms of synthesis, the preparation of this compound involves a multi-step process that typically begins with the formation of the pyrazole ring. The synthesis pathway often employs condensation reactions between an aldehyde or ketone and an amine derivative, followed by cyclization to form the pyrazole moiety. The tert-butyl group is introduced at an early stage to ensure proper stereochemistry and regioselectivity. Subsequent steps involve the construction of the cyclopropane ring, which can be achieved through various methods such as Simmons-Smith cyclopropanation or transition metal-catalyzed processes.

The chemical stability of this compound has been evaluated under various conditions, including thermal stress and exposure to light. Studies indicate that the compound exhibits good stability under normal storage conditions, though it may undergo degradation under harsh acidic or basic conditions. These findings are crucial for its potential use in pharmaceutical formulations, where stability is a key factor in ensuring efficacy and safety.

From an application standpoint, this compound has shown promise in several therapeutic areas. Its ability to modulate kinase activity makes it a candidate for treating cancers driven by oncogenic signaling pathways. Additionally, its interaction with GPCRs suggests potential applications in treating neurological disorders such as Alzheimer's disease or Parkinson's disease. Ongoing clinical trials are exploring its safety profile and efficacy in human subjects, with preliminary results indicating favorable pharmacokinetics and tolerability.

In conclusion, the compound with CAS number 1780925-64-5 represents a significant advancement in medicinal chemistry due to its unique structure and promising biological activity. Its development continues to be supported by cutting-edge research aimed at optimizing its therapeutic potential while ensuring safety and efficacy for patients.